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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493

Dichloronitrobenzene (DCNB) isomers are significant intermediates in the synthesis of a wide
range of industrial chemicals, including pigments, pesticides, and pharmaceuticals.[1][2] Their
production and use, however, raise environmental concerns due to their potential toxicity and
persistence. This guide provides a comparative environmental impact assessment of several
key DCNB isomers, offering researchers, scientists, and drug development professionals a
comprehensive overview supported by experimental data.

Physicochemical Properties and Environmental
Distribution

The environmental fate of a chemical is largely governed by its physicochemical properties.
The octanol-water partition coefficient (log Kow) indicates a compound's potential for
bioaccumulation, while water solubility affects its mobility in aquatic systems. The isomers 2,4-
DCNB, 3,4-DCNB, 2,5-DCNB, and 2,3-DCNB exhibit log Kow values around 3, suggesting a
moderate potential for bioaccumulation.[3][4][5][6] Their water solubility is generally low.[1][5][6]
Fugacity models predict that if released primarily into water or soil, these chemicals are unlikely
to move to other environmental compartments.[2]

Table 1. Comparison of Physicochemical Properties of Dichloronitrobenzene Isomers
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2,3- 2,4- 2,5- 3,4-
Property Dichloronitrob  Dichloronitrob  Dichloronitrob  Dichloronitrob
enzene enzene enzene enzene
CAS Number 3209-22-1[6] 611-06-3[1] 89-61-2[2] 99-54-7[4]
Molecular
CeH3CI2NO2[6] CeH3CI2NO2[3] CeH3CI2NO2[5] CeH3CI2NO2[4]
Formula
Molecular Weight  192.00 g/mol [6] 192.00 g/mol [3] 192.00 g/mol [5] 192.00 g/mol [4]
Melting Point 61 °C[6] 29-32 °C[7] 56 °CI[5] Not specified
Boiling Point 257 °C[6] 258 °C[7] 267 °C[5] 255-256 °C[4]

200 mg/L at 25

95 mg/L at 25

Water Solubili 74.1 mg/L[6 Not specified
ty g/L[6] 1] C[5] p
log Kow 3.2[6] 3.07[3] 3.09[5] 3.12[4]
0.00505 1.03x 102
Vapor Pressure 0.3 hPa[6] 0.01 mmHg[3]
mmHg[5] mmHg at 25°C[4]

Environmental Fate: Biodegradability and
Persistence

A critical factor in the environmental impact of DCNB isomers is their persistence. Several

isomers are classified as "not readily biodegradable," indicating they can persist in the

environment.[1][2][6] For instance, 2,4-Dichloronitrobenzene showed 0% degradation over 28
days in a study following OECD Guideline 301C.[1] Similarly, 2,3-Dichloronitrobenzene and
2,5-Dichloronitrobenzene are also considered not readily biodegradable.[2][6] However, some
studies have shown that certain DCNB isomers can be biodegraded under specific conditions.
For example, aerobic biodegradation of 2,3-DCNB and 3,4-DCNB has been observed, with
some bacteria capable of utilizing them as a sole source of carbon, nitrogen, and energy.[8][9]
The degradation process often involves initial attack by dioxygenase enzymes.[8][10]

Ecotoxicity to Aquatic Organisms
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The toxicity of DCNB isomers to aquatic life is a significant concern. Acute toxicity data for fish,
daphnids, and algae are summarized below. It is important to note that toxicity can vary
between isomers. For example, 2,3-Dichloronitrobenzene is reported to be strongly toxic to
daphnids.[6]

Table 2: Acute Ecotoxicity Data for Dichloronitrobenzene Isomers

Isomer Organism Endpoint Value (mgI/L)
2,3-

] ] Fish LC50 Moderately toxic[6]
Dichloronitrobenzene
Daphnids EC50 Strongly toxic[6]
Algae EC50 Slightly toxic[6]
2,4- Fish (species not

) ) » LC50 (acute) 13- 21[1]
Dichloronitrobenzene specified)
Daphnia magna EC50 (acute) 12[1]
Algae (species not

. EC50 (acute) 2.0[1]

specified)
215- . .

] ] Fish LC50 Moderately toxic[2]
Dichloronitrobenzene
Daphnids EC50 Moderately toxic[2]
Algae EC50 Moderately toxic[2]
3,4- : : " :

Aquatic Organisms Not specified Toxic[4]

Dichloronitrobenzene

Chronic toxicity data is also crucial for assessing long-term environmental risk. For 2,4-
Dichloronitrobenzene, a 21-day NOEC (No Observed Effect Concentration) for the reproduction
of Daphnia magna was determined to be 0.056 mg/l.[1] For 2,5-Dichloronitrobenzene, the 21-
day NOEC for Daphnia magna reproduction was 1.0 mg/l.[2]

Experimental Protocols
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The data presented in this guide are based on standardized experimental protocols, primarily
those established by the Organisation for Economic Co-operation and Development (OECD).

Biodegradability Testing (Based on OECD Guideline
301C)

The "Not Readily Biodegradable" classification for several DCNB isomers is often determined
using the OECD Guideline 301C (Ready Biodegradability: Modified MITI Test (1)).

» Principle: A small amount of the test substance is inoculated in a medium containing a
variety of microorganisms from a standard inoculum. The mixture is incubated in the dark at
a constant temperature. The degradation of the test substance is followed by measuring the
biochemical oxygen demand (BOD) and by specific chemical analysis (e.g., HPLC) over a
28-day period.

e Inoculum: Activated sludge from a wastewater treatment plant treating predominantly
domestic sewage.

e Test Conditions: The test is run at 25 + 1°C in the dark.

e Pass Level: A substance is considered readily biodegradable if the percentage of
degradation reaches 60% within a 10-day window within the 28-day period.

Aquatic Toxicity Testing (Based on OECD Guidelines)

Acute toxicity tests for aquatic organisms generally follow these OECD guidelines:

» Fish, Acute Toxicity Test (OECD Guideline 203): Fish are exposed to the test substance for a
96-hour period. The concentration that is lethal to 50% of the test fish (LC50) is determined.

» Daphnia sp., Acute Immobilisation Test (OECD Guideline 202): Daphnids are exposed to the
test substance for 48 hours. The concentration that immobilizes 50% of the daphnids (EC50)
is determined.

e Alga, Growth Inhibition Test (OECD Guideline 201): Algal cultures are exposed to the test
substance over a period of 72 hours. The concentration that inhibits the growth rate by 50%
(EC50) is determined.
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Visualization of Environmental Impact Assessment

The following diagram illustrates the logical workflow for assessing the environmental impact of
dichloronitrobenzene isomers, from their intrinsic properties to their potential environmental
risk.

Environmental Fate & Behavior

Biodegradability Assessment - . -
Chemical [Properties
Physicochemical Properties Environmental Distribution
(Solubility, log Kow, Vapor Pressure) (Fugacity Modeling) Risk Characterization

L - Environmental Risk Assessment
Ecotoxicity (PECIPNEC Ratio)

Aquatic Toxicity Testing
(Fish, Daphnia, Algae)

»
"] Chronic Effects (NOEC)

A

Acute Effects (LC50, EC50)

Click to download full resolution via product page

Caption: Workflow for DCNB environmental impact assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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